N-(2-allyl-2H-tetraazol-5-yl)-5-phenyl-2-furamide

• Molecular Formula: C15H13N5O2
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 5-phenyl-N-(2-prop-2-enyltetrazol-5-yl)furan-2-carboxamide
• InChI: InChI=1S/C15H13N5O2/c1-2-10-20-18-15(17-19-20)16-14(21)13-9-8-12(22-13)11-6-4-3-5-7-11/h2-9H,1,10H2,(H,16,18,21)
• InChI Key: JYCLBTVXKSLDAU-UHFFFAOYSA-N
• SMILES: C=CCN1N=C(N=N1)NC(=O)C2=CC=C(O2)C3=CC=CC=C3

Description

N-(2-allyl-2H-tetraazol-5-yl)-5-phenyl-2-furamide, commonly known as TAFA-1, is a small molecule compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and material science. TAFA-1 is a member of the tetrazole-furan series of compounds, which have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of TAFA-1 is not fully understood, but studies have suggested that it may act through various pathways, including the inhibition of pro-inflammatory cytokines and the modulation of immune cell activity. Additionally, TAFA-1 has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that TAFA-1 can modulate the activity of various biochemical pathways, including the NF-κB signaling pathway, which plays a key role in the regulation of inflammation and immune responses. Additionally, TAFA-1 has been shown to induce apoptosis in cancer cells, leading to their death. Physiologically, TAFA-1 has been shown to reduce inflammation and pain in animal models of rheumatoid arthritis and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAFA-1 is its relatively simple synthesis method, which allows for large-scale production of the compound. Additionally, TAFA-1 has been shown to possess a wide range of biological activities, making it a versatile compound for use in various lab experiments. However, one limitation of TAFA-1 is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on TAFA-1. One area of interest is the development of TAFA-1-based drugs for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to fully elucidate the mechanism of action of TAFA-1 and its potential applications in material science. Finally, the synthesis of new tetrazole-furan compounds with improved properties could lead to the development of new drugs and materials with unique properties and applications.

Synthesis Methods

The synthesis of TAFA-1 involves the reaction of 2-furancarboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-allyl-2H-tetrazole-5-amine in the presence of a base, such as triethylamine, to yield TAFA-1. The overall yield of this reaction is typically in the range of 50-60%, and the purity of the final product can be improved through various purification techniques, such as column chromatography.

Scientific Research Applications

TAFA-1 has been extensively studied for its potential applications in various fields of science. In the field of medicine, TAFA-1 has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, TAFA-1 has been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth and proliferation of various cancer cell lines. In the field of material science, TAFA-1 has been shown to possess unique structural and electronic properties, making it a potential candidate for use in electronic devices and sensors.